Cas no 42067-56-1 ((1S,4R,4As,8aR)-1,4-dimethoxy-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene)

• Product name: (1S,4R,4As,8aR)-1,4-dimethoxy-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
• CAS No: 42067-56-1
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 2668701

(1S,4R,4As,8aR)-1,4-dimethoxy-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• (1R,4aβ,8aβ)-Decahydro-1α,4α-dimethoxynaphthalene
• (1R,4abeta,8abeta)-Decahydro-1alpha,4alpha-dimethoxynaphthalene
• (1S,4R,4As,8aR)-1,4-dimethoxy-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene

• Inchi： 1S/C12H22O2/c1-13-11-7-8-12(14-2)10-6-4-3-5-9(10)11/h9-12H,3-8H2,1-2H3/t9-,10+,11+,12-
• InChI Key： DIWGZUSBDAVHIW-IWDIQUIJSA-N
• SMILES： O(C)[C@H]1CC[C@H]([C@H]2CCCC[C@H]21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 18.5